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Compound of Interest

Compound Name: UNC4203

Cat. No.: B611583

This in-depth technical guide provides a comprehensive overview of the target profile of
UNCA4203, a potent and selective inhibitor of the MERTK receptor tyrosine kinase. This
document is intended for researchers, scientists, and drug development professionals
interested in the therapeutic potential of targeting MERTK.

Core Target and Selectivity

UNCA4203 is a small molecule inhibitor that primarily targets MERTK (MER Tyrosine Kinase), a
member of the TAM (TYROS3, AXL, MERTK) family of receptor tyrosine kinases. It exhibits high
potency against MERTK with significant selectivity over the other TAM family members, AXL
and TYROZ3, as well as the FMS-like tyrosine kinase 3 (FLT3).

Table 1: In Vitro Ki Inhibition Profile of UNCA4203

Target IC50 (nM)
MERTK 1.2-24
TYRO3 9.1-42
AXL 80 - 140
FLT3 39-90

Note: The range of IC50 values is derived from multiple publicly available sources and may
vary depending on the specific assay conditions.
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Mechanism of Action

UNCA4203 functions as an ATP-competitive inhibitor of the MERTK kinase domain. By binding
to the ATP-binding pocket of MERTK, it prevents the phosphorylation of the kinase and
subsequent activation of downstream signaling pathways. The inhibition of MERTK signaling
can lead to direct anti-tumor effects and modulation of the tumor microenvironment.

Signaling Pathways

MERTK is a key regulator of several cellular processes, including cell survival, proliferation,
migration, and efferocytosis (the clearance of apoptotic cells). In cancer, aberrant MERTK
signaling can promote tumor growth and metastasis. UNC4203, by inhibiting MERTK, can
modulate these oncogenic pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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